Cas no 887875-02-7 (3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide)

3-Butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide is a specialized organic compound featuring a benzofuran core substituted with a butanamido group at the 3-position and a 2-fluorophenyl carboxamide moiety at the 2-position. This structure confers potential utility in medicinal chemistry and pharmacological research, particularly as a scaffold for developing bioactive molecules. The fluorophenyl group enhances binding selectivity, while the benzofuran backbone offers stability and synthetic versatility. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, targeting receptor modulation or enzyme inhibition. The compound’s purity and characterized properties ensure reproducibility in experimental applications, supporting its use in drug discovery and biochemical investigations.

3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide structure

887875-02-7 structure

Product Name:3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide

CAS No:887875-02-7

MF:C₁₉H₁₇FN₂O₃

MW:340.348288297653

CID:6173671

PubChem ID:7116976

Update Time:2025-05-30

3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
- 3-(butanoylamino)-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide
- 887875-02-7
- AKOS024594270
- AB00671471-01
- 3-butyramido-N-(2-fluorophenyl)benzofuran-2-carboxamide
- ZINC04162501
- F0666-0503
- Inchi： 1S/C19H17FN2O3/c1-2-7-16(23)22-17-12-8-3-6-11-15(12)25-18(17)19(24)21-14-10-5-4-9-13(14)20/h3-6,8-11H,2,7H2,1H3,(H,21,24)(H,22,23)
- InChI Key： AHQGMJZDDKWRFX-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1NC(C1=C(C2C=CC=CC=2O1)NC(CCC)=O)=O

Computed Properties

Exact Mass: 340.12232057g/mol
Monoisotopic Mass: 340.12232057g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 71.3Å²

3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0666-0503-2μmol	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0666-0503-5μmol	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0666-0503-10μmol	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0666-0503-20μmol	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0666-0503-1mg	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0666-0503-2mg	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0666-0503-3mg	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0666-0503-4mg	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0666-0503-5mg	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0666-0503-10mg	3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide	887875-02-7	90%+	10mg	$79.0	2023-05-17

3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide Related Literature

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Additional information on 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide

Research Brief on 3-Butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887875-02-7)

Recent studies on the compound 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide (CAS: 887875-02-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This benzofuran derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of specific protein targets involved in disease pathways.

The synthesis and characterization of 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide have been detailed in recent publications, with a focus on its optimized synthetic routes and purity profiles. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and ensure its suitability for further biological evaluation.

In vitro studies have demonstrated that 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide exhibits significant inhibitory activity against a range of kinase targets, suggesting its potential application in oncology and inflammatory diseases. Mechanistic investigations reveal that the compound interacts with the ATP-binding sites of specific kinases, leading to the suppression of downstream signaling pathways.

Pharmacokinetic evaluations of 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide have shown favorable absorption and distribution profiles in preclinical models. The compound's metabolic stability and low toxicity further support its candidacy for further development. However, challenges related to its solubility and formulation have been noted, prompting ongoing research into prodrug strategies and nanoformulations to enhance its bioavailability.

Future research directions for 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide include the exploration of its therapeutic potential in combination therapies and the identification of biomarkers for patient stratification. Additionally, structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity, with the aim of developing next-generation derivatives with improved clinical profiles.

In conclusion, 3-butanamido-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide represents a promising scaffold in medicinal chemistry, with its unique properties and biological activities warranting further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and address current limitations, paving the way for its eventual translation into clinical applications.